Cas no 436855-71-9 (2-[(furan-2-carbonyl)-amino]-pentanoic acid)
2-[(furan-2-carbonyl)-amino]-pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(furan-2-carbonyl)-amino]-pentanoic acid
- 2-(furan-2-carbonylamino)pentanoic acid
- 2-[(furan-2-carbonyl)amino]pentanoic acid
- 2-[(furan-2-yl)formamido]pentanoic acid
- A826397
- 436855-71-9
- 2-(furan-2-carboxamido)pentanoic acid
- TimTec1_007167
- HMS1554F17
- 2-[(Furan-2-carbonyl)-amino]-pentanoicacid
- CS-0332259
- DB-051157
- 2-[(furan-2-carbonyl)-amino]-pentanoic acid, AldrichCPR
- AKOS022007984
- AKOS000301065
- DTXSID00387863
- CCG-118474
-
- MDL: MFCD03130328
- Inchi: 1S/C10H13NO4/c1-2-4-7(10(13)14)11-9(12)8-5-3-6-15-8/h3,5-7H,2,4H2,1H3,(H,11,12)(H,13,14)
- InChI Key: PUKFQEGGUFUFMY-UHFFFAOYSA-N
- SMILES: OC(C(CCC)NC(C1=CC=CO1)=O)=O
Computed Properties
- Exact Mass: 211.08400
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 79.54000
- LogP: 1.65360
2-[(furan-2-carbonyl)-amino]-pentanoic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
2-[(furan-2-carbonyl)-amino]-pentanoic acid Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-[(furan-2-carbonyl)-amino]-pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1402929-1g |
2-(Furan-2-carboxamido)pentanoic acid |
436855-71-9 | 95+% | 1g |
¥2479.00 | 2024-05-13 |
2-[(furan-2-carbonyl)-amino]-pentanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-[(furan-2-carbonyl)-amino]-pentanoic acid
2-[(Furan-2-Carbonyl)-amino]-Pentanoic Acid: An Overview of CAS No. 436855-71-9
2-[(Furan-2-Carbonyl)-amino]-pentanoic acid (CAS No. 436855-71-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan and amino acid moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 2-[(furan-2-carbonyl)-amino]-pentanoic acid consists of a pentanoic acid backbone with an amino group and a furan ring attached to the carbonyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.
Recent studies have highlighted the potential of 2-[(furan-2-carbonyl)-amino]-pentanoic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo models. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-[(furan-2-carbonyl)-amino]-pentanoic acid has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits strong antioxidant activity, as measured by its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that 2-[(furan-2-carbonyl)-amino]-pentanoic acid could be developed into a novel therapeutic agent for conditions associated with oxidative stress.
The pharmacokinetic properties of 2-[(furan-2-carbonyl)-amino]-pentanoic acid have also been investigated to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in animal models. The results indicated that 2-[(furan-2-carbonyl)-amino]-pentanoic acid has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential characteristics for a potential drug candidate.
The synthetic routes for producing 2-[(furan-2-carbonyl)-amino]-pentanoic acid have been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthesis method involving the reaction of 2-furoyl chloride with L-valine followed by deprotection steps. This method provides a scalable and cost-effective approach to producing high-purity compounds, which is crucial for both research and commercial applications.
The safety profile of 2-[(furan-2-carbonyl)-amino]-pentanoic acid has been evaluated through various toxicity studies. In vitro cytotoxicity assays using human cell lines showed minimal cytotoxic effects at therapeutic concentrations. Additionally, in vivo toxicity studies in rodents did not reveal any significant adverse effects at doses up to 1000 mg/kg. These findings support the safety and tolerability of this compound, further enhancing its potential as a therapeutic agent.
In conclusion, 2-[(furan-2-carbonyl)-amino]-pentanoic acid (CAS No. 436855-71-9) is a promising compound with diverse biological activities, including anti-inflammatory and antioxidant properties. Its favorable pharmacokinetic profiles and safety profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.
436855-71-9 (2-[(furan-2-carbonyl)-amino]-pentanoic acid) Related Products
- 427882-96-0(1-(5-Methyl-2-furoyl)piperidine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)